Cas no 26460-78-6 (2,1,3-Benzothiadiazole, 4-bromo-7-nitro-)
26460-78-6 structure
Product Name:2,1,3-Benzothiadiazole, 4-bromo-7-nitro-
CAS No:26460-78-6
MF:C6H2BrN3O2S
MW:260.067978382111
CID:1430623
PubChem ID:12011797
Update Time:2025-04-20
2,1,3-Benzothiadiazole, 4-bromo-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4-bromo-7-nitro-
- 4-Bromo-7-nitrobenzo[c][1,2,5]thiadiazole
- SCHEMBL3499733
- 4-bromo-7-nitro-2,1,3-benzothiadiazole
- OYABVKXAVFCRHU-UHFFFAOYSA-N
- 26460-78-6
- AKOS005186838
-
- Inchi: 1S/C6H2BrN3O2S/c7-3-1-2-4(10(11)12)6-5(3)8-13-9-6/h1-2H
- InChI Key: OYABVKXAVFCRHU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C1=NSN=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.90516
- Monoisotopic Mass: 258.90511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- PSA: 68.92
2,1,3-Benzothiadiazole, 4-bromo-7-nitro- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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